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Compound of Interest

Compound Name: Fmoc-Arg(Pmc)-OPfp

CAS No.: 136013-81-5

Cat. No.: B613561

Get Quote

Executive Safety Summary
Fmoc-Arg(Pmc)-OPfp (Fmoc-Nω-(2,2,5,7,8-pentamethylchroman-6-sulfonyl)-L-arginine

pentafluorophenyl ester) presents a dual-hazard profile often underestimated in standard

Safety Data Sheets (SDS).[1] While the Fmoc and Pmc groups are relatively inert protecting

groups, the OPfp (pentafluorophenyl) ester is a highly reactive electrophile.

The Critical Hazard Mechanism: Upon contact with moisture (including skin humidity or mucous

membranes), the OPfp ester hydrolyzes to release Pentafluorophenol (Pfp-OH).[1] Unlike

standard phenols, Pfp-OH is significantly more acidic (pKa ~5.5 vs. 10 for phenol) and

corrosive due to the electron-withdrawing fluorine atoms.[1]

Core Directive: Treat this compound not just as a "peptide building block," but as a moisture-

sensitive acylating agent capable of causing chemical burns and potential skin sensitization.

Risk Assessment & PPE Logic
The following logic flow illustrates why standard "lab coat and glasses" are insufficient for active

ester handling.
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Figure 1: Mechanistic pathway of hazard generation.[1] The reactivity that makes OPfp

effective for synthesis also makes it a biological hazard.

PPE Matrix by Operational Tier
Select your PPE based on the specific interaction level.
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Operational
Tier

Activity
Description

Hand
Protection

Eye/Face
Protection

Respiratory/Bo
dy

Tier 1: Storage

Moving sealed

bottles; Inventory

checks.[1]

Single Nitrile (4

mil).

Safety Glasses

with side shields.

Standard Lab

Coat.

Tier 2: Active

Handling

Weighing

powder;

Dissolving in

DMF/NMP;

Adding to

reactor.

Double Nitrile

(Outer: 5 mil,

Inner: 4 mil).

Change outer

glove

immediately if

splashed.

Chemical

Goggles

(sealed). Dust

can bypass

glasses.

Fume Hood

(Sash at 18").

Lab coat with

cuffed sleeves.

Tier 3: Spill

Cleanup

Cleaning

>500mg powder

spill or liquid

solution spill.

Double Nitrile or

Silver Shield

(laminate) for

prolonged

contact.

Face Shield +

Goggles.

N95/P100

Respirator (if

outside hood) +

Tyvek sleeves.

Operational Protocol: The "Safe Transfer" Workflow
Objective: Prevent hydrolysis (degradation of reagent) and exposure (safety) simultaneously.
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Figure 2: Step-by-step workflow to maintain reagent integrity and operator safety.[1]

Detailed Technical Steps:
Thermal Equilibration (Crucial): Remove the bottle from the freezer (-20°C) and let it stand in

a desiccator or on the bench for at least 30 minutes before breaking the seal.

Why? Opening a cold bottle attracts atmospheric moisture. This moisture hydrolyzes the

OPfp ester, releasing HF and Pentafluorophenol, creating a corrosive "crust" on the

threads of the bottle [1].

Anti-Static Weighing: Fmoc-amino acid active esters are often fluffy, electrostatic powders.

Use an anti-static gun or ionizer during weighing to prevent "powder jumping," which is the
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primary cause of inhalation exposure.

Solvent Trap: When dissolving, add the solvent (DMF or NMP) slowly. The heat of solution is

generally negligible, but the Pfp ester is reactive. Ensure no primary amines are present in

the solvent (use high-grade DMF).[1]

Waste Disposal & Decontamination[1]
Disposal Classification: Fmoc-Arg(Pmc)-OPfp contains 5 Fluorine atoms per molecule.[1] It

must be classified as Halogenated Organic Waste.

Solid Waste: Weighing boats, contaminated gloves, and paper towels must go into

"Hazardous Solid Waste" (often yellow bags/bins), specifically labeled "Halogenated Organic

Solids."[1]

Liquid Waste: Reaction mixtures (DMF/DCM) must go to the Halogenated Solvent stream.[2]

Do not mix with general organic waste if your facility incinerates non-halogenated waste

separately, as fluorine combustion products (HF) damage standard incinerators [2].

Decontamination Solution: For cleaning bench surfaces or minor spills:

Use a solution of 5% Sodium Bicarbonate (aq) mixed with a surfactant (soap).

Mechanism:[1][3][4] The mild base promotes hydrolysis of the ester into the inert carboxylate

and pentafluorophenol, which is then neutralized to the phenolate salt (water-soluble and

less volatile).

Emergency Response
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Incident Immediate Action

Skin Contact

1. Brush off dry powder. 2. Rinse with copious

water for 15 mins.[5][6][7][8] 3. Do not use

ethanol (increases skin absorption). 4. Treat as

a potential HF-like burn; monitor for delayed

pain.

Eye Contact

Flush with water/saline for 15 minutes. Hold

eyelids open. Seek medical attention

immediately (Pfp esters are severe eye

irritants).[5][8]

Inhalation
Move to fresh air.[5][6][7][8][9][10] If wheezing

occurs (sensitization sign), consult a physician.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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